Cas no 114718-40-0 (L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5b)- (9CI))

• Product Name: L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5b)- (9CI)
• CAS No: 114718-40-0
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 130436
• PubChem ID: 13891968
• Update Time: 2025-04-19

L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5b)- (9CI)
• L-Proline, 3-hydroxy-5-methyl-, methyl ester, (2alpha,3beta,5beta)- (9CI)
• (2a,3b,5b)-3-hydroxy-5-Methyl-L-Proline Methyl ester
• (2S,3S,5R)-Methyl 3-hydroxy-5-methylpyrrolidine-2-carboxylate
• METHYL (2S,3S,5R)-3-HYDROXY-5-METHYLPYRROLIDINE-2-CARBOXYLATE
• 114718-40-0

• Inchi： 1S/C7H13NO3/c1-4-3-5(9)6(8-4)7(10)11-2/h4-6,8-9H,3H2,1-2H3/t4-,5+,6+/m1/s1
• InChI Key： NDYLGOSCKAEYLM-SRQIZXRXSA-N
• SMILES： O[C@@H]1[C@@H](C(=O)OC)N[C@H](C)C1

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56